BENGHE Foundational & Exploratory

Check Availability & Pricing

physicochemical properties of 3-Acetyl-6-
bromocoumarin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Acetyl-6-bromocoumarin

Cat. No.: B182494

An In-depth Technical Guide to the Physicochemical Properties of 3-Acetyl-6-bromocoumarin

Introduction

3-Acetyl-6-bromocoumarin is a versatile heterocyclic compound belonging to the coumarin
family. It serves as a crucial intermediate in organic synthesis, particularly for the development
of novel pharmaceutical agents and fluorescent probes.[1] The presence of a bromine atom at
the 6-position and an acetyl group at the 3-position enhances its reactivity and imparts unique
photophysical properties, making it a subject of significant interest in medicinal chemistry and
materials science.[1]

Coumarins, as a class, exhibit a wide array of biological activities, including antitumor, anti-
inflammatory, anticoagulant, and antimicrobial properties.[2][3] Specifically, 3-Acetyl-6-
bromocoumarin has been utilized as a precursor for synthesizing derivatives with potential
antiproliferative activity against cancer cell lines.[2][4] Its structure also lends itself to
applications in optoelectronic devices due to its semiconductor behavior.[5][6] This guide
provides a comprehensive overview of its physicochemical properties, experimental protocols
for its synthesis and characterization, and its role in the development of biologically active
molecules.

Physicochemical Properties

The fundamental physicochemical properties of 3-Acetyl-6-bromocoumarin are summarized
below. These characteristics are essential for its handling, storage, and application in various
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experimental settings.

Property Value Reference

Molecular Formula C11H7BrOs [1107]

Molecular Weight 267.08 g/mol [1][7]

CAS Number 2199-93-1 [1107]

Appearance Pale yellow crystalline solid [1]

Melting Point 223-231 °C [1]

B Soluble in DMSO and

Solubility [5]
chloroform

Purity >98% (HPLC) [1]
Store at 0-8°C, protected from

Storage [1][5]

light and moisture

Spectroscopic and Structural Data

Spectroscopic analysis is critical for the structural confirmation of 3-Acetyl-6-bromocoumarin.

While detailed spectral data for the parent compound is available through various databases,

extensive characterization is often published for its numerous derivatives.[2]
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Data Type

Description

Reference

IH-NMR

Identity confirmed by tH-NMR.
[5] Specific chemical shifts are
available in spectral

databases.

[5]

IR Spectrum

Infrared spectral data is
available from the NIST
WebBook.[7] For derivatives,
characteristic peaks include
C=0 stretching around 1730
cm~* and 1640 cm~1.[2]

[7]

Mass Spectrometry

Mass spectrum (electron
ionization) data is available
from the NIST WebBook.[7]

[7]

Crystal Structure

The crystal structure has been
determined, revealing a nearly
planar coumarin moiety. The
molecule adopts an S-cis

configuration in the crystal.

[8]

Optical Properties

The compound exhibits
semiconductor behavior. The
optical band gap in DMSO
(120 uM) is 3.092 eV.[6] This
value changes with solvent

and concentration.[6]

[6]

Experimental Protocols

The following sections detail the methodologies for the synthesis and characterization of 3-

Acetyl-6-bromocoumarin and its derivatives.

Synthesis of 3-Acetylcoumarin Derivatives
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3-Acetyl-6-bromocoumarin is a key starting material for creating more complex heterocyclic

structures. A general method involves its reaction with other reagents to build upon the

coumarin core.

Example: Synthesis of 6-Bromo-3-(3-(dimethylamino)acryloyl)-2H-chromen-2-one (a derivative)

[2]

Reactants: A mixture of 3-Acetyl-6-bromocoumarin (2.67 g, 10 mmol) and N,N-
dimethylformamide dimethyl acetal (DMF-DMA, 1.19 g, 10 mmol) is prepared.

Solvent: The reactants are suspended in dry xylene (30 mL).
Reaction: The mixture is refluxed for 3 hours.
Work-up: After cooling, the resulting solid product is collected by filtration.

Purification: The solid is washed with petroleum ether (60/80 °C), dried, and then crystallized
from ethanol to yield the purified product.

General Characterization Methods

The identity and purity of newly synthesized compounds derived from 3-Acetyl-6-

bromocoumarin are confirmed using a suite of standard analytical techniques.[2]

Melting Point: Determined using a digital melting point apparatus.

Infrared (IR) Spectroscopy: Spectra are recorded on an FTIR spectrophotometer using
potassium bromide (KBr) discs to identify functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR spectra are
recorded on a spectrometer (e.g., 300 MHz) in a suitable deuterated solvent, typically
DMSO-ds, with TMS as an internal standard.

Mass Spectrometry (MS): Mass spectra are recorded on a mass spectrometer, often using
electron ionization (El) at 70 eV, to determine the mass-to-charge ratio of the compound and
confirm its molecular weight.
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o Elemental Analysis: The percentages of Carbon (C), Hydrogen (H), and Nitrogen (N) are
measured with a CHNS analyzer to confirm the empirical formula.

Biological Activity and Applications

3-Acetyl-6-bromocoumarin serves as a scaffold for generating derivatives with significant
biological potential. Its derivatives have been synthesized and evaluated for their in vitro
antitumor activity against various cancer cell lines, such as the human liver carcinoma cell line
(HEPG2-1).[2][4] Studies have shown that modifications at the 3-position acetyl group can lead
to compounds with promising antiproliferative effects, with some derivatives exhibiting 1Cso
values in the low micromolar range.[2][4]

The workflow for discovering such potential drug candidates typically involves the synthesis of
a library of related compounds from the 3-Acetyl-6-bromocoumarin precursor, followed by
biological screening.
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Chemical Synthesis

3-Acetyl-6-bromocoumarin
(Starting Material)

Step 1
\
Reaction with
N,N-dimethylformamide
dimethyl acetal (DMF-DMA)

Step 2
\
Synthesis of Diverse
Heterocyclic Derivatives
(e.g., pyrazoles, thiazoles)

Purification & CV haracterization

Filtration &
Crystallization

Spectroscopic Analysis
(NMR, IR, MS)

BioIogicaIvaaIuation

In-vitro Antitumor Screening
(e.g., HEPG2-1 Cell Line)

IC50 Determination

Lead Compound
Identification

Click to download full resolution via product page

Caption: Workflow for synthesis and evaluation of antiproliferative agents.
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Conclusion

3-Acetyl-6-bromocoumarin is a compound of considerable value to researchers in drug
discovery and materials science. Its well-defined physicochemical properties and reactive
nature make it an excellent starting point for the synthesis of complex molecules with potent
biological activities. The established protocols for its derivatization and characterization,
coupled with its proven utility in generating compounds with antitumor effects, underscore its
importance as a key building block in modern organic and medicinal chemistry. Further
exploration of its derivatives is likely to yield novel therapeutic agents and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b182494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

